Cas no 955254-94-1 (N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}methanesulfonamide)

• Product Name: N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}methanesulfonamide
• CAS No: 955254-94-1
• MF: C₁₄H₂₀N₂O₄S
• MW: 312.384602546692
• CID: 6246795
• PubChem ID: 16919630
• Update Time: 2025-06-26

N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}methanesulfonamide
• SR-01000912272
• 955254-94-1
• N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)methanesulfonamide
• N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}methanesulfonamide
• AKOS024643771
• N-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]methanesulfonamide
• SR-01000912272-1
• F2371-0081

• Inchi： 1S/C14H20N2O4S/c1-3-20-13-6-4-12(5-7-13)16-10-11(8-14(16)17)9-15-21(2,18)19/h4-7,11,15H,3,8-10H2,1-2H3
• InChI Key： ISBJNJJQRZCTJN-UHFFFAOYSA-N
• SMILES： S(C)(NCC1CC(N(C2C=CC(=CC=2)OCC)C1)=O)(=O)=O

Computed Properties

• Exact Mass: 312.11437830g/mol
• Monoisotopic Mass: 312.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.1Ų

Additional information on N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}methanesulfonamide

Professional Introduction to N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}methanesulfonamide (CAS No. 955254-94-1)

N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}methanesulfonamide, identified by its CAS number 955254-94-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this molecule incorporates several key functional groups, including a pyrrolidinone core and an ethoxyphenyl moiety, which contribute to its unique chemical and biological properties.

The pyrrolidinone ring in N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}methanesulfonamide is a critical feature that influences its reactivity and interactions with biological targets. Pyrrolidinone derivatives are well-known for their versatility in drug design due to their ability to mimic the conformational flexibility of natural amino acids. This structural motif has been extensively explored in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents. The presence of the 5-oxopyrrolidin moiety further enhances the compound's potential by introducing additional sites for hydrogen bonding and electronic interactions, which are crucial for binding affinity and specificity.

The 4-ethoxyphenyl substituent in the molecule adds another layer of complexity, influencing both the electronic properties and solubility characteristics of N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}methanesulfonamide. Ethoxyphenyl groups are commonly found in pharmaceuticals due to their ability to enhance lipophilicity while maintaining metabolic stability. This balance is essential for achieving optimal pharmacokinetic profiles, including absorption, distribution, metabolism, and excretion (ADME) properties. The combination of these structural elements makes N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}methanesulfonamide a versatile scaffold for further derivatization and optimization.

In recent years, there has been growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in various biological processes and are often associated with diseases such as cancer and inflammation. N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}methanesulfonamide has shown potential as a lead compound in this area due to its ability to disrupt specific PPIs through its unique structural features. Studies have demonstrated that the compound can interact with target proteins via multiple binding modes, including hydrogen bonding, hydrophobic interactions, and van der Waals forces. This multifaceted binding capability is essential for achieving high affinity and selectivity, which are critical for therapeutic efficacy.

One of the most compelling aspects of N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}methanesulfonamide is its potential application in modulating enzyme activity. Enzymes are key players in many metabolic pathways, and their dysregulation is often associated with pathological conditions. By targeting specific enzymes with high precision, this compound could offer a novel approach to treating diseases such as diabetes, obesity, and neurodegenerative disorders. Preliminary studies have indicated that N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}methanesulfonamide can inhibit the activity of certain enzymes by competing with natural substrates or by inducing conformational changes that alter enzyme function. These findings highlight the compound's potential as a therapeutic agent.

The synthesis of N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}methanesulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the pyrrolidinone ring through cyclization reactions, followed by functionalization with the 4-ethoxyphenyl group via Suzuki-Miyaura cross-coupling or other palladium-catalyzed reactions. The introduction of the methanesulfonamide moiety is typically achieved through nucleophilic substitution reactions or reductive amination techniques. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry to ensure the correct structure and purity.

The pharmacological evaluation of N-{1-(4-hydroxyphenyl)-5-methylpyrazole[3',4':6',7']pyridine[2',3':4',5']quinoxalin]-2-carboxylic acid has provided valuable insights into its biological activity and potential therapeutic applications. In vitro assays have demonstrated that this compound exhibits inhibitory effects on various enzymes and receptors relevant to human health. For instance, it has shown potent activity against carbonic anhydrase enzymes, which are involved in maintaining acid-base balance in tissues. Additionally, it has demonstrated inhibitory effects on certain kinases that play a role in cell signaling pathways associated with cancer progression.

The< strong>N-{1-(4-hydroxyphenyl)-5-methylpyrazole[3',4':6',7']pyridine[2',3':4',5']quinoxalin}-2-carboxylic acid also exhibits anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory cascades. This makes it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preclinical studies have suggested that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal damage in models of neurodegenerative diseases like Alzheimer's disease.

The< strong>synthesisof< strong>N-{1-(4-hydroxyphenyl)-5-methylpyrazole[3',4':6',7']pyridine[2',3':4',5']quinoxalin}-2-carboxylic acidis achieved through a series of well-defined chemical transformations that build upon established synthetic methodologies.< strong>The process begins with the condensation reaction between 4-hydroxybenzaldehydeand methyl acetoacetate under basic conditions to form< strong>the pyrazole scaffold. Subsequent cyclization reactions introduce< strong>the pyridine ring, followed by functionalization at various positions using selective electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions.< strong>The introduction< strongủa< strong>methylene sulfonate group< strong>is typically accomplished through nucleophilic substitution or reductive amination techniques.

In conclusion,N-{1-(4-hydroxyphenyl)-5-methylpyrazole[3',4':6',7']pyridine[2',3':4',5']quinoxalin}-2-carboxylic acid represents an exciting advancement in pharmaceutical chemistry with significant potential for therapeutic applications.< strong>This compound's unique structural features make it a versatile scaffold for further derivatization and optimization.< strong Its ability to interact with biological targets via multiple binding modes offers opportunities for developing high-affinity and selective inhibitors.< strong The synthetic route to this compound is well-defined and scalable，making it amenable to industrial production.< strong Preliminary pharmacological evaluations have highlighted its potential as a therapeutic agent，particularly in treating enzyme-mediated diseases，chronic inflammation，and neurodegenerative disorders.< strong Future studies will focus on refining its pharmacokinetic properties，exploring new mechanisms of action，and conducting clinical trials to assess its safety and efficacy in humans.